Vanadium pentoxide

• CAS No.: 1314-62-1
• Product Name: Vanadium pentoxide
• Molecular Formula: V2O5; O5V2
• Molecular Weight: 181.88 g/mol
• IUPAC Name: dioxovanadiooxy(dioxo)vanadium
• Standard InChI: InChI=1S/5O.2V
• Standard InChIKey: GNTDGMZSJNCJKK-UHFFFAOYSA-N
• SMILES: O=[V](=O)O[V](=O)=O
• Canonical SMILES: O=[V](=O)O[V](=O)=O
• Boiling Point: 3182 °F at 760 mm Hg decomposition (EPA, 1998); 1750 °C (decomp); 3182°F (decomposes); 3182°F (Decomposes)
• Colorform: Yellow to rust-brown orthorhombic crystals; Finely divided particulate dispersed in air /Vanadium pentoxide fume/; Yellow to red crystalline powde
• Density: 3.357 at 64.4 °F (EPA, 1998); 3.654 at 21.7 °C, relative density to water at 4 °C; Relative density (water = 1): 3.4; 3.36
• Melting Point: 1274 °F (EPA, 1998); 681 °C; 690 °C; 1274°F
• Physical Description: Vanadium pentoxide appears as a yellow to red crystalline powder. Slightly soluble in water and denser than water. Contact may cause severe irritation to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption.; DryPowder; DryPowder, PelletsLargeCrystals; OtherSolid; PelletsLargeCrystals; PelletsLargeCrystals, OtherSolid; WetSolid; YELLOW-TO-RED CRYSTALLINE POWDER OR SOLID IN VARIOUS FORMS.; Yellow-orange powder or dark-gray, odorless flakes dispersed in air.; Finely divided particulate dispersed in air.
• Description: Vanadium pentoxide appears as a yellow to red crystalline powder. Slightly soluble in water and denser than water. Contact may cause severe irritation to skin, eyes, and mucous membranes. May be toxic by ingestion, inhalation and skin absorption.; Divanadium pentaoxide is a vanadium oxide.
• Shelf Life: Stable under recommended storage conditions.; Vanadium usually occurs in the pentavalent state. Pentavalent vanadium is stable in aqueous solutions over a wide range of pH. /Pentavalent vanadium compounds/
• Solubility: less than 1 mg/mL at 68° F (NTP, 1992); In water, 0.07 g/100 g water at 25 °C; In water, 904-935.8 mg/L at 20 °C and pH 2.7; 1 gram dissolves in approximately 125 mL water; Soluble in concentrated acids, alkalies; insoluble in alcohol; Solubility in water, g/100ml: 0.8; 0.8%
• Synonyms: V2O5; vanadium pentoxide
• Vapor Pressure: Approximately 0 at 68F (EPA, 1998); Approximately 0 mm Hg at 68 °F; 0 mmHg (approx)
• PubChem Compound: 14814
• Last Modified: Nov 11 2021